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Introduction
Dimethylvinphos is an organophosphate insecticide that exerts its primary toxic effect through

the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[1]

This document provides detailed application notes and protocols for assessing the

neurotoxicity of Dimethylvinphos in rodent models. The methodologies outlined herein cover

the evaluation of acute toxicity, acetylcholinesterase inhibition, behavioral alterations, and

oxidative stress.
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Parameter Species
Route of
Administration

Value Reference

Acute Toxicity

(LD50)
Rat Oral

500 - 2000

mg/kg
[2]

Acetylcholinester

ase (AChE)

Inhibition

Data Not

Available
- -

Behavioral

Effects (Open

Field Test)

Data Not

Available
- -

Oxidative Stress

Markers

Data Not

Available
- -

Note: Specific quantitative data for AChE inhibition, behavioral effects, and oxidative stress

markers for Dimethylvinphos were not available in the public domain at the time of this

publication. The protocols provided below are standard methods for assessing these endpoints

for organophosphates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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